Cas no 1466865-03-1 (2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid)

• Product Name: 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid
• CAS No: 1466865-03-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5712584
• PubChem ID: 82417188
• Update Time: 2026-03-11

2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• P19463
• PS-18130
• 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-5-carboxylicacid
• 1466865-03-1
• 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-5-carboxylic acid
• 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid
• 2,4,5,6-Tetrahydro-cyclopentapyrazole-5-carboxylic acid
• 5-Cyclopentapyrazolecarboxylic acid, 1,4,5,6-tetrahydro-

• Inchi： 1S/C7H8N2O2/c10-7(11)4-1-5-3-8-9-6(5)2-4/h3-4H,1-2H2,(H,8,9)(H,10,11)
• InChI Key： ZFXGXZDJEMDXPJ-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=NNC=2C1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 442.1±45.0 °C(Predicted)
• pka: 4.38±0.20(Predicted)

Additional information on 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid

Recent Advances in the Study of 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid (CAS: 1466865-03-1)

The compound 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid (CAS: 1466865-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid as a scaffold for designing novel bioactive molecules. Its fused cyclopenta-pyrazole core provides a rigid framework that can be functionalized to target a variety of biological pathways. Researchers have successfully synthesized derivatives of this compound, demonstrating its potential as a lead structure for developing inhibitors of key enzymes involved in inflammatory and oncogenic processes.

One of the most promising applications of this compound lies in its ability to modulate protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid showed potent inhibitory activity against the MDM2-p53 interaction, a critical target in cancer therapy. The researchers utilized structure-based drug design to optimize the compound's binding affinity, achieving nanomolar potency in vitro.

In addition to its anticancer potential, recent investigations have explored the anti-inflammatory properties of this compound. A team at the University of Cambridge demonstrated that specific analogs could effectively suppress the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. These findings, published in ACS Chemical Biology, suggest potential applications in treating chronic inflammatory diseases.

The synthetic accessibility of 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid has also been improved through recent methodological advancements. A 2024 Nature Protocols paper detailed a streamlined, high-yield synthesis route that enables rapid generation of diverse derivatives for structure-activity relationship studies. This development has significantly accelerated the exploration of this compound's pharmaceutical potential.

Looking forward, researchers anticipate that 2H,4H,5H,6H-cyclopenta[c]pyrazole-5-carboxylic acid and its derivatives will continue to be valuable tools in drug discovery. Current efforts are focusing on optimizing pharmacokinetic properties and developing targeted delivery systems to enhance therapeutic efficacy. The compound's unique structural features and demonstrated biological activities position it as a promising candidate for future clinical development.